Cas no 2034388-18-4 (4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one)

• Product Name: 4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one
• CAS No: 2034388-18-4
• MF: C₂₃H₂₈N₂O₃
• MW: 380.480026245117
• CID: 5551385
• PubChem ID: 91814911
• Update Time: 2025-10-11

4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2034388-18-4
• AKOS026689154
• 4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one
• 4-[1-(4-tert-butylbenzoyl)azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one
• 4-{[1-(4-tert-butylbenzoyl)azetidin-3-yl]oxy}-1-cyclopropyl-6-methyl-1,2-dihydropyridin-2-one
• F6473-8790

• Inchi： 1S/C23H28N2O3/c1-15-11-19(12-21(26)25(15)18-9-10-18)28-20-13-24(14-20)22(27)16-5-7-17(8-6-16)23(2,3)4/h5-8,11-12,18,20H,9-10,13-14H2,1-4H3
• InChI Key： QTFINGJJFUDDNH-UHFFFAOYSA-N
• SMILES： O(C1=CC(N(C(C)=C1)C1CC1)=O)C1CN(C(C2C=CC(=CC=2)C(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 380.20999276g/mol
• Monoisotopic Mass: 380.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one

Comprehensive Analysis of 4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one (CAS No. 2034388-18-4)

The compound 4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one (CAS No. 2034388-18-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridin-2(1H)-one core modified with azetidin-3-yl and cyclopropyl substituents, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on its structure-activity relationship (SAR) to explore its therapeutic potential, particularly in targeting inflammatory pathways and enzyme inhibition.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 4-(tert-butyl)benzoyl moiety in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in AI-driven drug design, where computational models predict compound efficacy based on physicochemical properties. Searches for "azetidine derivatives in drug discovery" and "pyridinone-based therapeutics" reflect growing interest in such scaffolds.

The azetidine ring in this molecule is particularly noteworthy due to its conformational rigidity, which can enhance binding affinity to biological targets. This feature has sparked discussions in forums about "saturated heterocycles in medicinal chemistry" and "3D fragment-based drug design." Additionally, the cyclopropyl group may contribute to metabolic stability, addressing a common challenge in optimizing pharmacokinetic profiles—a topic frequently searched as "improving drug half-life with cyclopropanes."

From a synthetic chemistry perspective, the ether linkage between the azetidin-3-yl and pyridinone segments offers modularity for structure diversification. This resonates with the "click chemistry in fragment linking" trend, where researchers seek efficient methods to assemble complex molecules. Analytical techniques like LC-MS and NMR are essential for characterizing this compound, as evidenced by frequent searches for "characterization of multi-heterocyclic systems."

Environmental and regulatory considerations are also relevant. While not classified as hazardous, the compound's tert-butyl group warrants evaluation of biodegradation pathways—a concern reflected in queries about "green chemistry for bulky substituents." Its potential applications extend to crop protection chemicals, where similar structures show activity against plant pathogens, tying into searches for "next-generation agrochemical scaffolds."

In conclusion, 4-((1-(4-(tert-butyl)benzoyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one represents a versatile chemical platform bridging multiple research domains. Its study contributes to broader conversations about privileged structures in drug design and sustainable molecular innovation, making it a compelling subject for both academic and industrial research initiatives.